Cas no 1694090-54-4 (2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid
• CAS No: 1694090-54-4
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5783028
• PubChem ID: 103663635
• Update Time: 2025-06-12

2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid
• 1694090-54-4
• EN300-12411915
• 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid

• Inchi： 1S/C19H21NO5/c1-19(17(22)23,12-11-14-7-9-16(21)10-8-14)20-18(24)25-13-15-5-3-2-4-6-15/h2-10,21H,11-13H2,1H3,(H,20,24)(H,22,23)
• InChI Key： VNOFZYFGEDZPGJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 1694090-54-4)

2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid, with the CAS number 1694090-54-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group, a hydroxyphenyl moiety, and a branched butanoic acid chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzyl carbamate group in the compound is known for its ability to modulate protein-protein interactions and enzyme activities. This functional group is often used in the design of prodrugs, where it can be cleaved by esterases or other enzymes in vivo to release the active metabolite. The presence of this group in 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid suggests that it may have prodrug properties, making it a valuable candidate for drug delivery systems.

The hydroxyphenyl moiety is another key structural feature of this compound. Hydroxyphenyl groups are commonly found in many bioactive molecules, including antioxidants, anti-inflammatory agents, and tyrosine kinase inhibitors. The presence of this moiety in 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid indicates that it may possess similar biological activities. Recent studies have shown that compounds with hydroxyphenyl groups can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.

The branched butanoic acid chain adds further complexity to the molecule. Butanoic acids are known for their role in energy metabolism and signaling pathways. The branched structure of this particular butanoic acid chain may influence its solubility, stability, and pharmacokinetic properties. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

In terms of its potential therapeutic applications, 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid has been studied for its anti-inflammatory and antioxidant properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. Additionally, it has shown promise as an antioxidant, protecting cells from oxidative stress-induced damage.

One of the key areas of research involving 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid is its potential use in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by chronic inflammation and oxidative stress. The anti-inflammatory and antioxidant properties of this compound make it a promising candidate for developing new therapeutic strategies for these conditions.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid. These tools have been used to predict the binding interactions of the compound with various biological targets, such as enzymes and receptors. This information is invaluable for optimizing the compound's structure to enhance its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(4-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 1694090-54-4) is a promising compound with a unique combination of structural features that confer potential therapeutic benefits. Its anti-inflammatory, antioxidant, and prodrug properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.